![molecular formula C8H7N5 B2589566 7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile CAS No. 1997343-17-5](/img/structure/B2589566.png)
7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
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Overview
Description
7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a compound with the CAS Number: 1997343-17-5 . It has a molecular weight of 173.18 . The IUPAC name for this compound is 7-amino-5-methylene-4,5-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines, including 7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile, has been achieved using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile and 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as precursors . The synthesis process involves a three-step reaction starting with these precursors . The method using deep eutectic solvents (DES) provides several advantages such as a benign environment, high yield, scalability, and a simple work-up procedure .Molecular Structure Analysis
The InChI code for 7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is 1S/C8H7N5/c1-5-2-7(10)13-8(12-5)6(3-9)4-11-13/h2,4,12H,1,10H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a colorless solid with a melting point of 302–304 °C . The IR (KBr) values are 3325, 3299, 2904, 2221, 1709, 1610 cm−1 . The 1H NMR data (CDCl3) are δ 1.35 (t, J = 7.5 Hz, 3H, CH3), 2.77 (s, 3H, Ar-CH3), 4.32 (q, J = 7.8 Hz, 2H, CH2), 6.66 (s, 2H, -NH2), 7.29 (s, 1H, Ar-H), 7.99 (s, 1H, Ar-H), 8.44 (s, 1H, Ar-H) .Scientific Research Applications
- MPS1 (Monopolar Spindle 1) Inhibitors: Researchers have explored this scaffold as a basis for developing highly selective MPS1 inhibitors. These compounds play a crucial role in mitigating human triple-negative breast cancer (TNBC) cell proliferation .
- MDA-MB-231 Cell Line : Novel derivatives of 7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile have been synthesized and evaluated for cytotoxic activity. Dose-dependent cytotoxic effects were observed against MDA-MB-231 cancer cells .
- One-Pot Multicomponent Synthesis : Researchers have developed an efficient method for synthesizing pyrazolo[1,5-a]pyrimidine derivatives using 7-hydrazinyl-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as a precursor. This approach provides access to a library of target compounds with varying substituents .
Kinase Inhibition
Anticancer Agents
Synthetic Methodology
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
“7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are known to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, antimycobacterial, and anti-viral effects
Mode of Action
Many pyrazolo[1,5-a]pyrimidines are known to interact with various enzymes and receptors in the body, leading to changes in cellular function .
Result of Action
Pyrazolo[1,5-a]pyrimidines are generally known for their potential therapeutic effects, including anti-inflammatory, anti-tumor, antimycobacterial, and anti-viral activities .
properties
IUPAC Name |
7-amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N5/c1-5-2-7(10)13-8(12-5)6(3-9)4-11-13/h2,4H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYFMGRMSUMOELL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=NN2C(=C1)N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Amino-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
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